2-(Furan-2-yl)-5-(2-hydroxyethyl)-6-methylpyrimidin-4(1H)-one

• CAS No.: 61378-85-6
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 2-(furan-2-yl)-5-(2-hydroxyethyl)-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H12N2O3/c1-7-8(4-5-14)11(15)13-10(12-7)9-3-2-6-16-9/h2-3,6,14H,4-5H2,1H3,(H,12,13,15)
• InChI Key: PBZJXCXWIUZEEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)C2=CC=CO2)CCO

Description

2-(Furan-2-yl)-5-(2-hydroxyethyl)-6-methylpyrimidin-4(1H)-one is a heterocyclic compound that features a furan ring fused to a pyrimidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Furan-2-yl)-5-(2-hydroxyethyl)-6-methylpyrimidin-4(1H)-one typically involves the condensation of furan derivatives with pyrimidine precursors under controlled conditions. One common method involves the use of a furan-2-carbaldehyde and a pyrimidine derivative in the presence of a base catalyst. The reaction is carried out in an organic solvent such as ethanol or methanol at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-throughput screening and optimization techniques can further enhance the efficiency of the industrial synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(Furan-2-yl)-5-(2-hydroxyethyl)-6-methylpyrimidin-4(1H)-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The furan ring can be reduced to a tetrahydrofuran ring under hydrogenation conditions.

Substitution: The hydroxyl group can be substituted with other functional groups such as halides or amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogen gas (H2) in the presence of a palladium on carbon (Pd/C) catalyst is typically used for hydrogenation.

Substitution: Reagents such as thionyl chloride (SOCl2) for halogenation or amines for amination reactions.

Major Products Formed

Oxidation: Formation of 2-(Furan-2-yl)-5-(2-oxoethyl)-6-methylpyrimidin-4(1H)-one.

Reduction: Formation of 2-(Tetrahydrofuran-2-yl)-5-(2-hydroxyethyl)-6-methylpyrimidin-4(1H)-one.

Substitution: Formation of various substituted derivatives depending on the reagent used.

Scientific Research Applications

2-(Furan-2-yl)-5-(2-hydroxyethyl)-6-methylpyrimidin-4(1H)-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-(Furan-2-yl)-5-(2-hydroxyethyl)-6-methylpyrimidin-4(1H)-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-(Furan-2-yl)-5-(2-hydroxyethyl)pyrimidine
• 2-(Furan-2-yl)-6-methylpyrimidin-4(1H)-one
• 5-(2-Hydroxyethyl)-6-methylpyrimidin-4(1H)-one

Uniqueness

2-(Furan-2-yl)-5-(2-hydroxyethyl)-6-methylpyrimidin-4(1H)-one is unique due to the presence of both a furan ring and a hydroxyl group, which confer distinct chemical reactivity and biological activity. This combination of structural features makes it a valuable compound for various research and industrial applications.